Cas no 1806751-88-1 (5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806751-88-1
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842782
• Update Time: 2025-10-31

5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-2-12-7(17-8(9,10)11)5(3-14)6(4)13(15)16/h2,14H,3H2,1H3
• InChI Key： GFWOKXVSMUUDLU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C(C)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806751-88-1)

5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806751-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of a nitro group, a trifluoromethoxy moiety, and a hydroxymethyl substituent. Its molecular formula is C₈H₇F₃N₂O₄, and it exhibits a molecular weight of 252.15 g/mol. Researchers are particularly interested in its potential applications as an intermediate in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents.

The growing demand for nitro-substituted pyridine derivatives in drug discovery has propelled the study of 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol. Its structural complexity allows for versatile modifications, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in addressing antibiotic resistance—a pressing global health concern. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals.

From a synthetic chemistry perspective, CAS No. 1806751-88-1 is often utilized in cross-coupling reactions and catalytic transformations. Its nitro group serves as an excellent electrophile, facilitating nucleophilic aromatic substitutions, while the hydroxymethyl group can be further functionalized to yield esters or ethers. These properties align with the current trend of green chemistry, where researchers aim to minimize waste and improve atom economy. The compound's compatibility with flow chemistry techniques further underscores its relevance in modern industrial applications.

In agrochemical research, 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol has shown promise as a precursor for crop protection agents. The trifluoromethoxy moiety is known to enhance the lipophilicity of molecules, improving their uptake by plant tissues. This is particularly relevant given the increasing focus on sustainable agriculture and the need for eco-friendly pesticides. The compound's potential to contribute to precision farming solutions has also sparked interest among agrochemical innovators.

Analytical characterization of CAS No. 1806751-88-1 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are critical for its applications in sensitive research areas. The compound's stability under various pH conditions and temperatures has also been a subject of investigation, particularly for its use in formulation development.

As the scientific community continues to explore nitroheterocycles, 5-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol stands out as a compound with multifaceted utility. Its role in addressing challenges like drug resistance and sustainable crop management positions it at the forefront of interdisciplinary research. Future studies may focus on optimizing its synthetic pathways and expanding its applicability in bioconjugation and material science.